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Compound of Interest

Compound Name: 8-Bromooctanoic acid

Cat. No.: B104365

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 8-
Bromooctanoic acid, a halogenated fatty acid derivative. The information presented herein is
intended for use by professionals in research, scientific, and drug development fields, offering
detailed data on its melting point and solubility, along with standardized experimental
methodologies.

Core Physical Properties

8-Bromooctanoic acid (CAS No: 17696-11-6) is an eight-carbon chain fatty acid with a
bromine atom substituted at the terminal (omega-8) position.[1] This structural feature imparts
unique chemical reactivity and physical characteristics.[2] It typically appears as a white to off-
white or cream-colored crystalline powder.[2][3][4][5]

Quantitative Data Summary

The following tables summarize the reported quantitative data for the melting point and
solubility of 8-Bromooctanoic acid.

Table 1: Melting Point of 8-Bromooctanoic Acid
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Melting Point Range (°C) Reference
35-37 (31510610718l
36 - 41 [410°]

33.0 - 42.0 [10]

Table 2: Solubility Profile of 8-Bromooctanoic Acid

Solvent Solubility Reference

Slightly Soluble / Sparingly

Water Soluble [LIBIAIE516][10]
Organic Solvents (General) Soluble [1112]
Chloroform Slightly Soluble [31[5]
Methanol Slightly Soluble [31[5]

Experimental Protocols

The following sections detail generalized, standard laboratory protocols for determining the
physical properties of carboxylic acids like 8-Bromooctanoic acid.

3.1. Melting Point Determination

The melting point of a crystalline solid is a key indicator of its purity and is typically reported as
a range.[11][12] A sharp, narrow melting range (e.g., 0.5-1.0°C) is characteristic of a pure
compound, whereas impurities tend to depress the melting point and broaden the range.[11]
[13]

Methodology: Capillary Method using a Melting Point Apparatus (e.g., Mel-Temp)

o Sample Preparation: A small amount of the crystalline 8-Bromooctanoic acid is finely
crushed into a powder. The open end of a capillary tube (sealed at one end) is pressed into
the powder to pack a small sample (2-3 mm in height) into the bottom of the tube.[12][13]
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o Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus.[11][12]

» Rapid Determination (Optional): A preliminary, rapid heating run (5-10°C per minute) can be
performed to quickly find the approximate melting range.[12][14] A fresh sample must be
used for the accurate determination.[12]

o Accurate Determination: The apparatus is allowed to cool to at least 20°C below the
approximate melting point. A fresh sample is inserted, and the temperature is increased
slowly, at a rate of approximately 1-2°C per minute, as it approaches the expected melting
point.[11][12][14]

» Observation and Recording: The temperature at which the first crystal begins to liquefy is
recorded as the start of the melting range. The temperature at which the last crystal melts is
recorded as the end of the range.[11][12]

3.2. Solubility Determination

Solubility is determined by observing the extent to which a solute dissolves in a solvent to form
a homogeneous solution. For fatty acids, solubility is heavily influenced by the polarity of the
solvent.[15]

Methodology: Qualitative Solubility Test

o Preparation: A series of test tubes are prepared, each containing a small, pre-weighed
amount of 8-Bromooctanoic acid (e.g., 10 mg).

e Solvent Addition: To each test tube, a specific volume of a different solvent is added (e.g., 1
mL). A range of solvents should be tested, including polar (e.g., water), semi-polar (e.g.,
ethanol, methanol), and non-polar (e.g., chloroform, hexane) options.[15][16]

e Mixing: Each tube is agitated (e.g., by vortexing or manual shaking) for a set period to
facilitate dissolution.

o Observation: The tubes are visually inspected for the presence of undissolved solid. The
results are categorized as:
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o Soluble: No solid particles are visible.
o Slightly/Sparingly Soluble: A small amount of solid remains undissolved.

o Insoluble: The majority of the solid remains undissolved.

e Reporting: The solubility of 8-Bromooctanoic acid in each tested solvent is recorded based
on these observations.

Workflow Visualization

The following diagram illustrates a common laboratory-scale synthesis of 8-Bromooctanoic
acid via the hydrolysis of its corresponding ethyl ester, a process frequently cited in chemical
literature.[3][5]
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Caption: Workflow for the synthesis of 8-Bromooctanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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